Delucemine Hydrochloride
Delucemine Hydrochloride
Delucemine Hydrochloride, also known as NPS-1506, is a glutamate receptor antagonist potentially for the treatment of major depressive disorder and stroke. Delucemine Hydrochloride is a moderate affinity antagonist that inhibits NMDA/glycine-induced increases in cytosolic calcium in cultured rat cerebellar granule cells and displaces the binding of [3H]MK-801 to rat cortical membranes. Delucemine Hydrochloride improved measures of brain tissue edema and ion homeostasis.
Brand Name:
Vulcanchem
CAS No.:
186495-99-8
VCID:
VC0117021
InChI:
InChI=1S/C16H17F2N.ClH/c1-19-9-8-16(12-4-2-6-14(17)10-12)13-5-3-7-15(18)11-13;/h2-7,10-11,16,19H,8-9H2,1H3;1H
SMILES:
CNCCC(C1=CC(=CC=C1)F)C2=CC(=CC=C2)F.Cl
Molecular Formula:
C16H18ClF2N
Molecular Weight:
297.77 g/mol
Delucemine Hydrochloride
CAS No.: 186495-99-8
Reference Standards
VCID: VC0117021
Molecular Formula: C16H18ClF2N
Molecular Weight: 297.77 g/mol
CAS No. | 186495-99-8 |
---|---|
Product Name | Delucemine Hydrochloride |
Molecular Formula | C16H18ClF2N |
Molecular Weight | 297.77 g/mol |
IUPAC Name | 3,3-bis(3-fluorophenyl)-N-methylpropan-1-amine;hydrochloride |
Standard InChI | InChI=1S/C16H17F2N.ClH/c1-19-9-8-16(12-4-2-6-14(17)10-12)13-5-3-7-15(18)11-13;/h2-7,10-11,16,19H,8-9H2,1H3;1H |
Standard InChIKey | MGNMVYXIKDNAKK-UHFFFAOYSA-N |
SMILES | CNCCC(C1=CC(=CC=C1)F)C2=CC(=CC=C2)F.Cl |
Canonical SMILES | CNCCC(C1=CC(=CC=C1)F)C2=CC(=CC=C2)F.Cl |
Appearance | Solid powder |
Description | Delucemine Hydrochloride, also known as NPS-1506, is a glutamate receptor antagonist potentially for the treatment of major depressive disorder and stroke. Delucemine Hydrochloride is a moderate affinity antagonist that inhibits NMDA/glycine-induced increases in cytosolic calcium in cultured rat cerebellar granule cells and displaces the binding of [3H]MK-801 to rat cortical membranes. Delucemine Hydrochloride improved measures of brain tissue edema and ion homeostasis. |
Synonyms | 3-Fluoro-γ-(3-fluorophenyl)-N-methylbenzenepropanamine Hydrochloride; NPS 1506 |
PubChem Compound | 156420 |
Last Modified | Nov 11 2021 |
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